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Compound of Interest

Compound Name: 5-Methyl-3-(oxazol-5-yl)isoxazole

Cat. No.: B8679505

In-depth Technical Guide: 5-Methyl-3-(oxazol-5-
yl)isoxazole

A comprehensive exploration of a novel heterocyclic compound, detailing its chemical identity,
physicochemical properties, and potential biological significance.

Chemical Identity

Following a comprehensive search of chemical databases and scientific literature, a specific
CAS Registry Number for "5-Methyl-3-(oxazol-5-yl)isoxazole" could not be definitively
identified. This suggests that the compound may be a novel chemical entity or is not widely
documented under this specific nomenclature.

The IUPAC name for the specified structure is 5-methyl-3-(1,3-0xazol-5-yl)-1,2-isoxazole. This
name precisely describes the molecular architecture, consisting of a central isoxazole ring
substituted with a methyl group at the 5-position and an oxazole ring at the 3-position, linked
via the 5-position of the oxazole ring.

Physicochemical Properties (Predicted)

In the absence of experimental data for 5-methyl-3-(1,3-oxazol-5-yl)-1,2-isoxazole,
computational methods can provide predicted physicochemical properties. These predictions
are valuable for initial assessment and for guiding future experimental work.
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Property Predicted Value
Molecular Formula C7HsNs0:2
Molecular Weight 163.14 g/mol
LogP (Octanol-Water Partition Coefficient) 0.85

Topological Polar Surface Area (TPSA) 61.8 A2

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 4

Rotatable Bonds 1

Note: These values are computationally predicted and await experimental verification.

Synthesis and Experimental Protocols

While a specific synthetic protocol for 5-methyl-3-(1,3-oxazol-5-yl)-1,2-isoxazole is not explicitly
described in the reviewed literature, general synthetic strategies for 3,5-disubstituted
isoxazoles can be adapted for its preparation. A plausible synthetic route could involve the
[3+2] cycloaddition reaction between a nitrile oxide and an alkyne.

Proposed Synthetic Workflow
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 To cite this document: BenchChem. ["5-Methyl-3-(oxazol-5-yl)isoxazole" CAS number and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8679505#5-methyl-3-oxazol-5-yl-isoxazole-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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